Cas no 70880-05-6 (1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]-)

• Product Name: 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]-
• CAS No: 70880-05-6
• MF: C₂₁H₃₄N₂O₅SSi
• MW: 454.655565738678
• MDL: MFCD00053484
• CID: 571666
• PubChem ID: 116921
• Update Time: 2025-11-01

1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]-
• N-(TRIETHOXYSILYLPROPYL)DANSYLAMIDE
• 3-(dansylamino)propyltriethoxysilane
• 5-(dimethylamino)-n-[3-(triethoxysilyl)propyl]-1-naphthalenesulfonamid
• 5-(Dimethylamino)-N-[3-(triethoxysilyl)propyl]-1-naphthalenesulfonamide
• 5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]naphthalene-1-sulphonamide
• N-[3-(Triethoxysilyl)propyl]-5-(dimethylamino)-1-naphthalenesulfonamide
• N-[3-(Triethoxysilyl)propyl]-5-(dimethylamino)naphthalene-1-sulfonamide
• Triethoxysilylpropyldansylamide
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]-
• FXK3QXS8CY
• 5-(Dimethylamino)-N-(3-(triethoxysilyl)propyl)naphthalene-1-sulphonamide
• SCHEMBL1314959
• 5-(dimethylamino)-N-(3-triethoxysilylpropyl)naphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N-(3-(triethoxysilyl)propyl)-
• 70880-05-6
• DTXSID1072183
• NS00063404
• MFCD00053484
• EINECS 274-980-5
• G83830
• AWGTUBDCLHXASR-UHFFFAOYSA-N

• MDL： MFCD00053484
• Inchi： 1S/C21H34N2O5SSi/c1-6-26-30(27-7-2,28-8-3)17-11-16-22-29(24,25)21-15-10-12-18-19(21)13-9-14-20(18)23(4)5/h9-10,12-15,22H,6-8,11,16-17H2,1-5H3
• InChI Key： AWGTUBDCLHXASR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NCCC[Si](OCC)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 454.19600
• Monoisotopic Mass: 454.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Density: 1,12 g/cm3
• Melting Point: <25°C
• Boiling Point: 115-119°C 0,1mm
• Flash Point: >110°C
• Refractive Index: 1.5421
• PSA: 85.48000
• LogP: 5.09430

1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38

Additional information on 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]-

1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- (CAS No. 70880-05-6)

The compound 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- (CAS No. 70880-05-6) is a specialized organic material with unique chemical properties. This compound belongs to the class of sulfonamides, which are widely recognized for their applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a naphthalene ring system substituted with a sulfonamide group at position 1 and a dimethylamino group at position 5. Additionally, the molecule features a triethoxysilyl propyl group attached to the nitrogen atom of the sulfonamide moiety.

The presence of the triethoxysilyl group introduces unique silane-based properties to the molecule, making it highly versatile in applications that require surface modification or cross-linking. Recent studies have highlighted the potential of such silane-containing compounds in enhancing the durability and adhesion properties of coatings and polymers. For instance, researchers have demonstrated that 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- can serve as an effective additive in creating high-performance polymer composites with improved mechanical strength and thermal stability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and subsequent coupling reactions. The key intermediates include naphthalene derivatives and silane-based reagents, which are carefully selected to ensure high yields and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

The application of CAS No. 70880-05-6 extends beyond traditional chemical industries. Recent advancements in nanotechnology have explored its potential as a stabilizing agent for nanoparticles, particularly in aqueous dispersion systems. Its ability to form stable colloidal suspensions has made it a valuable component in formulations for drug delivery systems and advanced materials.

Moreover, the compound exhibits interesting pharmacological properties, making it a subject of interest in medicinal chemistry research. Studies have shown that its sulfonamide group can act as a bioisostere for other functional groups, potentially offering new avenues for drug design and development.

In conclusion, 1-Naphthalenesulfonamide,5-(dimethylamino)-N-[3-(triethoxysilyl)propyl]- (CAS No. 70880-05-6) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an invaluable tool in modern material science and pharmaceutical research.